Cas no 666836-17-5 (1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)-)
666836-17-5 structure
Product Name:1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)-
CAS No:666836-17-5
MF:C7H13N3
MW:139.198220968246
CID:1711367
Update Time:2024-08-31
1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)-
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- Inchi: 1S/C7H13N3/c1-7(2,3)4-10-6-8-5-9-10/h5-6H,4H2,1-3H3
- InChI Key: RWLDEANYDIXQFR-UHFFFAOYSA-N
- SMILES: N1(CC(C)(C)C)C=NC=N1
Computed Properties
- Exact Mass: 139.11109
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 222.8±23.0 °C(Predicted)
- PSA: 30.71
- pka: 3.29±0.19(Predicted)
1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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